Cas no 1040632-45-8 (4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1040632-45-8
• MF: C₂₀H₁₅ClFN₃OS
• MW: 399.869005441666
• CID: 5384532
• Update Time: 2025-10-28

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloro-4-fluorophenyl)methylsulfanyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
• Pyrazolo[1,5-a]pyrazine, 4-[[(2-chloro-4-fluorophenyl)methyl]thio]-2-(4-methoxyphenyl)-
• 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C20H15ClFN3OS/c1-26-16-6-3-13(4-7-16)18-11-19-20(23-8-9-25(19)24-18)27-12-14-2-5-15(22)10-17(14)21/h2-11H,12H2,1H3
• InChI Key： XNJUGCOXFLRGCA-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C=C3)=NN1C=CN=C2SCC1=CC=C(F)C=C1Cl

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: -0.47±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1040632-45-8)

The compound 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1040632-45-8) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyrazine core, combined with substituted phenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in AI-driven drug discovery platforms.

One of the key features of this compound is its sulfanyl linker, which connects the 2-chloro-4-fluorophenyl and 4-methoxyphenyl moieties. This structural motif is often explored in medicinal chemistry due to its ability to modulate bioavailability and target binding affinity. Recent trends in AI-assisted molecular design have highlighted the importance of such linkers in optimizing drug-like properties, making this compound a subject of interest in computational chemistry circles.

The pyrazolo[1,5-a]pyrazine scaffold itself is a hot topic in drug discovery, as it appears in several clinically investigated molecules. Users searching for "heterocyclic compounds in cancer therapy" or "small molecule kinase inhibitors" will find this compound relevant due to its structural similarity to known bioactive molecules. Its CAS No. 1040632-45-8 serves as a critical identifier in patent literature and chemical databases, often appearing in searches related to intellectual property in pharmaceutical development.

From a synthetic chemistry perspective, the introduction of the methoxy group at the 4-position of the phenyl ring is noteworthy. This modification is frequently discussed in forums about structure-activity relationships (SAR), as it can significantly influence a compound's metabolic stability and membrane permeability. The presence of both chloro and fluoro substituents also makes this molecule interesting for studies on halogen bonding in molecular recognition—a trending topic in computational drug design.

Environmental scientists examining persistent organic pollutants may also encounter this compound due to its aryl sulfide functionality, though its actual environmental impact would require specific ecotoxicological studies. Meanwhile, material scientists searching for "organic electronic materials" might explore its conjugated system for potential applications in optoelectronics, given the growing interest in π-conjugated systems for device applications.

In analytical chemistry circles, the compound's distinct UV-Vis absorption profile (attributable to its extended conjugation) makes it a potential candidate for chromatographic reference standards. This application is particularly relevant to laboratories developing HPLC methods for complex heterocyclic mixtures—a common challenge in pharmaceutical quality control workflows.

The 2-chloro-4-fluorophenyl moiety present in this molecule frequently appears in searches related to privileged structures in medicinal chemistry. This term refers to molecular frameworks that appear disproportionately often in bioactive compounds across multiple target classes. The combination with a pyrazolo[1,5-a]pyrazine core creates a hybrid structure that drug hunters might investigate for polypharmacology approaches—a cutting-edge strategy in multi-target drug discovery.

For researchers investigating metabolic stability, the methylsulfanyl bridge offers interesting possibilities. This group can serve as a metabolic soft spot that might be optimized in lead optimization campaigns—a frequent discussion point in ADME optimization seminars and publications. The presence of both electron-donating (methoxy) and electron-withdrawing (halogen) groups creates a push-pull system that could influence the compound's redox potential, making it potentially interesting for electrochemical studies as well.

From a crystallography perspective, the molecule's multiple aromatic systems and potential for intermolecular interactions (through sulfur, halogen, and π-system contacts) make it a candidate for single crystal X-ray diffraction studies. Such analyses are crucial for understanding solid-state properties relevant to pharmaceutical formulation development—a key concern in preformulation studies for new chemical entities.

The compound's IUPAC name itself contains several keywords that frequently appear in chemical searches: chlorofluorophenyl, methoxyphenyl, and pyrazolo[1,5-a]pyrazine. These fragments are often searched in combination with terms like "synthetic methodology" or "structure-activity relationship," reflecting the compound's relevance to multiple research domains. Its CAS registry number 1040632-45-8 serves as a unique identifier that connects various research threads in chemical databases.

In the context of green chemistry, researchers might examine the synthetic routes to this compound for opportunities to apply catalytic methods or atom economy principles. The growing emphasis on sustainable synthesis in the pharmaceutical industry makes such analyses increasingly valuable, particularly when dealing with complex molecules containing multiple aryl-heterocycle connections.

Finally, the compound's structural features make it a potential candidate for virtual screening libraries in computer-aided drug design (CADD). Its balanced lipophilicity (from the aryl groups) and potential for hydrogen bonding (through the pyrazine nitrogen atoms) represent desirable characteristics for lead-like compounds—a concept frequently discussed in hit-to-lead optimization strategies.